Cas no 61278-69-1 (1H-Imidazole, 1-methyl-5-phenyl-, compd. with 2,4,6-trinitrophenol)

• Product Name: 1H-Imidazole, 1-methyl-5-phenyl-, compd. with 2,4,6-trinitrophenol
• CAS No: 61278-69-1
• MF: C₁₆H₁₃N₅O₇
• MW: 387.303723096848
• CID: 486119
• PubChem ID: 71397505
• Update Time: 2025-04-19

1H-Imidazole, 1-methyl-5-phenyl-, compd. with 2,4,6-trinitrophenol Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole, 1-methyl-5-phenyl-, compd. with 2,4,6-trinitrophenol
• 1-methyl-5-phenylimidazole,2,4,6-trinitrophenol
• DTXSID70819000
• 2,4,6-Trinitrophenol--1-methyl-5-phenyl-1H-imidazole (1/1)
• 61278-69-1

• Inchi： 1S/C10H10N2.C6H3N3O7/c1-12-8-11-7-10(12)9-5-3-2-4-6-9;10-6-4(8(13)14)1-3(7(11)12)2-5(6)9(15)16/h2-8H,1H3;1-2,10H
• InChI Key： CILWKZKIUDZWOV-UHFFFAOYSA-N
• SMILES： OC1C(=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-].N1(C)C=NC=C1C1C=CC=CC=1

Computed Properties

• Exact Mass: 387.08159
• Monoisotopic Mass: 387.08149777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 1
• Complexity: 432
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 176Ų

Experimental Properties

• PSA: 167.47